Cas no 78322-89-1 (Cyclohexanecarboxylic acid 3-fluorophenyl ester)

• Product Name: Cyclohexanecarboxylic acid 3-fluorophenyl ester
• CAS No: 78322-89-1
• MF: C₁₃H₁₅FO₂
• MW: 222.255407571793
• CID: 59974
• PubChem ID: 53401233
• Update Time: 2025-04-18

Cyclohexanecarboxylic acid 3-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid 3-fluorophenyl ester
• (3-fluorophenyl) cyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 3-fluorophenyl ester
• 78322-89-1
• 3-Fluorophenyl cyclohexanecarboxylate
• Cyclohexanecarboxylic acid,3-fluorophenyl ester
• DTXSID40694866
• YDRJRZATXHNIOV-UHFFFAOYSA-N

• Inchi： 1S/C13H15FO2/c14-11-7-4-8-12(9-11)16-13(15)10-5-2-1-3-6-10/h4,7-10H,1-3,5-6H2
• InChI Key： YDRJRZATXHNIOV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 222.10600
• Monoisotopic Mass: 222.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.31140